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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCI

Cat. No.: B554974

In-depth Technical Guide: H-DL-Phe-OMe.HCI

This guide provides an in-depth overview of the physicochemical properties of DL-
Phenylalanine methyl ester hydrochloride (H-DL-Phe-OMe.HCI), a compound of interest to
researchers, scientists, and professionals in drug development.

Physicochemical Data

The fundamental molecular characteristics of H-DL-Phe-OMe.HCI are summarized in the table
below, providing a clear reference for experimental design and chemical synthesis.

Parameter Value Source
Molecular Formula C10H14CINO2 [11121[3114]
C10H13NO2-HCI [5]

Molecular Weight 215.68 g/mol [1112114]
215.7 g/mol [51[6]

CAS Number 5619-07-8 [113][5]
Appearance White to off-white solid/powder  [1][5]
Melting Point 157 - 159 °C [5]
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Logical Relationship of Compound Components

The following diagram illustrates the relationship between the constituent parts of the H-DL-
Phe-OMe.HCI molecule.
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Molecular composition of H-DL-Phe-OMe.HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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